Cas no 1879754-26-3 (N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine)

• Product Name: N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• CAS No: 1879754-26-3
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5710077
• PubChem ID: 130734128
• Update Time: 2025-10-29

N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine
• EN300-1609314
• 1879754-26-3

• Inchi： 1S/C10H19N3O/c1-6(2)8(5)11-10-12-9(7(3)4)13-14-10/h6-8H,1-5H3,(H,11,12,13)
• InChI Key： XCUFXNWUPAOHOW-UHFFFAOYSA-N
• SMILES： O1C(=NC(C(C)C)=N1)NC(C)C(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51Ų

Additional information on N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine

Research Brief on N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS: 1879754-26-3)

Recent studies on N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine (CAS: 1879754-26-3) have highlighted its potential as a novel bioactive compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,2,4-oxadiazole scaffold, has garnered attention due to its promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The latest research efforts have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic applications.

One of the key findings from recent investigations is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been validated, with minimal cytotoxicity observed in mammalian cells.

The synthesis of N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further pharmacological evaluations. Researchers have employed innovative strategies, such as microwave-assisted synthesis and green chemistry approaches, to optimize the reaction conditions and reduce environmental impact.

In the context of cancer research, preliminary studies have indicated that this compound may act as a potent inhibitor of certain kinases involved in tumor growth and metastasis. Molecular docking simulations have revealed its high affinity for the ATP-binding sites of these kinases, providing a rationale for its observed anticancer activity. Ongoing preclinical studies aim to validate these findings and assess the compound's efficacy in animal models.

Despite these promising results, challenges remain in the development of N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications.

In conclusion, N-(3-Methylbutan-2-yl)-3-(propan-2-yl)-1,2,4-oxadiazol-5-amine represents a promising candidate for drug development, with its diverse pharmacological activities and optimized synthetic routes. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the remaining challenges in its development.